Cas no 380380-60-9 (5-Bromo-2-(1H-tetrazol-5-yl)pyridine)

380380-60-9 structure
Product Name:5-Bromo-2-(1H-tetrazol-5-yl)pyridine
CAS No:380380-60-9
Molecular Formula:C6H4BrN5
Molecular Weight:226.0335
MDL:MFCD08062726
CID:922895
PubChem ID:23438683
5-Bromo-2-(1H-tetrazol-5-yl)pyridine Properties
Names and Identifiers
-
- 5-Bromo-2-(1H-tetrazol-5-yl)pyridine
- 2-(1,2,3,4-tetrazol-5-yl)-5-bromopyridine
- 5-BROMO-2-(2H-TETRAZOL-5-YL)PYRIDINE
- PYRIDINE, 5-BROMO-2-(2H-TETRAZOL-5-YL)-
- 2-(5-tetrazolyl)-5-bromopyridine
- 2-(tetrazol-5-yl)-5-bromopyridine
- 5-bromo-2-(tetrazol-5-yl)pyridine
- 5-Bromo-2-(1H-tetrazol-5-yl)-pyridine
- Pyridine, 5-bromo-2-(1H-tetrazol-5-yl)-
- LBDJSOHAVRCQPD-UHFFFAOYSA-N
- 5-Bromo-2-tetrazol-5-ylpyridine
- 4885AB
- Bromo-2-(1H-tetrazol-5-yl)pyri
- Tedizolid Impurity 17
- Bromo-2-
- AKOS016008758
- SCHEMBL1557037
- DTXSID30634150
- 2-(5-Tetrazolyl)-5-bromopyridine; 5-Bromo-2-(2H-tetrazol-5-yl)pyridine; 5-Bromo-2-(tetrazol-5-yl)pyridine
- AM9838
- 5-BROMO-2-(2H-1,2,3,4-TETRAZOL-5-YL)PYRIDINE
- 380380-60-9
- AKOS032455841
- AS-36545
- Z3248283668
- MFCD25977144
- Bromo-2-(1H-tetrazol-5-yl)pyridine
- 5-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)pyridine
- CHEMBL4990714
- SY046170
- CS-M1458
- EN300-6474380
- 5-bromo-2-(2H-tetrazol-5-yl)pyridine
- MFCD08062726
- G2E7F486NN
- Pyridine, 5-bromo-2-(2H-tetrazol-5-yl)-
- 5-Bromo-2-(2H-tetrazol-5-yl)pyridine
-
- MDL: MFCD08062726
- InChIKey: LBDJSOHAVRCQPD-UHFFFAOYSA-N
- Inchi: 1S/C6H4BrN5/c7-4-1-2-5(8-3-4)6-9-11-12-10-6/h1-3H,(H,9,10,11,12)
- SMILES: BrC1=C([H])N=C(C([H])=C1[H])C1N=NN([H])N=1
Computed Properties
- Exact Mass: 224.96500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 224.965
- Heavy Atom Count: 12
- Complexity: 155
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 67.4
Experimental Properties
- LogP: 1.02420
- PSA: 67.35000
- Refractive Index: 1.665
- Boiling Point: 396.451°C at 760 mmHg
- Flash Point: 193.567°C
- Solubility: Slightly soluble (3.2 g/l) (25 º C),
- Color/Form: White to Yellow Solid
- Density: 1.850±0.06 g/cm3 (20 ºC 760 Torr),
5-Bromo-2-(1H-tetrazol-5-yl)pyridine Security Information
- Hazard Statement: H203;H302
- Warning Statement: P210;P250;P280;P301+P312;P370+P380
- Storage Condition:2-8 °C
- Signal Word:Danger
5-Bromo-2-(1H-tetrazol-5-yl)pyridine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-2-(1H-tetrazol-5-yl)pyridine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00773Y-1g |
5-BROMO-2-(1H-TETRAZOL-5-YL)PYRIDINE |
380380-60-9 | 95% | 1g |
$69.00 | 2025-02-21 | |
A2B Chem LLC | AD35006-1g |
5-Bromo-2-(2H-tetrazol-5-yl)pyridine |
380380-60-9 | 95% | 1g |
$68.00 | 2024-04-20 | |
Aaron | AR0077CA-100mg |
5-Bromo-2-(1H-tetrazol-5-yl)pyridine |
380380-60-9 | 95% | 100mg |
$16.00 | 2025-01-23 | |
abcr | AB544274-500 mg |
5-Bromo-2-(1H-tetrazol-5-yl)pyridine, 95%; . |
380380-60-9 | 95% | 500MG |
€138.60 | 2022-03-24 | |
Alichem | A029191107-1g |
5-Bromo-2-(1H-tetrazol-5-yl)pyridine |
380380-60-9 | 97% | 1g |
$208.65 | 2023-09-02 | |
Ambeed | A858339-250mg |
5-Bromo-2-(2H-tetrazol-5-yl)pyridine |
380380-60-9 | 95% | 250mg |
$41.0 | 2025-02-27 | |
AstaTech | 54550-0.5/G |
5-BROMO-2-(1H-TETRAZOL-5-YL)PYRIDINE |
380380-60-9 | 95% | 0.5g |
$73 | 2023-09-17 | |
Chemenu | CM174036-5g |
5-Bromo-2-(1H-tetrazol-5-yl)pyridine |
380380-60-9 | 97% | 5g |
$608 | 2021-08-05 | |
ChemScence | CS-M1458-250mg |
5-Bromo-2-(1H-tetrazol-5-yl)pyridine |
380380-60-9 | 250mg |
$43.0 | 2022-04-27 | ||
Cooke Chemical | BD0355745-250mg |
5-Bromo-2-(2H-tetrazol-5-yl)pyridine |
380380-60-9 | 95% | 250mg |
RMB 173.60 | 2025-02-21 |
5-Bromo-2-(1H-tetrazol-5-yl)pyridine Suppliers
Hubei Jianchu Biological Pharmaceutical Co., Ltd.
(CAS:380380-60-9)
MR./MRS.:FANG YING ZI
Phone:13477038394
Email:langley1028@foxmail.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:380380-60-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:380380-60-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
5-Bromo-2-(1H-tetrazol-5-yl)pyridine Related Literature
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S. Umadevi,A. Jákli,B. K. Sadashiva Soft Matter, 2006,2, 875-885
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Daniela Brondani,Jamille Valéria Piovesan,Eduard Westphal,Hugo Gallardo,Rosa Amalia Fireman Dutra,Almir Spinelli,Iolanda Cruz Vieira Analyst, 2014,139, 5200-5208
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Libo Yao,Yanbo Pan,Xiaochen Shen,Dezhen Wu,Abdulaziz Bentalib,Zhenmeng Peng Green Chem., 2020,22, 5639-5647
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Derek A. Bruzewicz,Alison P. McGuigan,George M. Whitesides Lab Chip, 2008,8, 663-671
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Aidong Tang RSC Adv., 2016,6, 15585-15591
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7. Electron capture activation of the disulfide bond. The role of the asymmetry and electronegativity†José A. Gámez,Luis Serrano-Andrés,Manuel Yáñez Phys. Chem. Chem. Phys., 2010,12, 1042-1050
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Benjamin Jasha van Enter,Elizabeth von Hauff Chem. Commun., 2018,54, 5032-5045
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Young Hoon Lee,Saibal Jana,Heechai Lee,Sang Uck Lee,Min Hyung Lee Chem. Commun., 2018,54, 12069-12072
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Yanyan Hu,Lu Shen,Liupeng Wang,Tingting Yuan,Yi Sun,Yawen Yuan,Wei Qian,Jin Yang Anal. Methods, 2016,8, 6903-6908
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:380380-60-9)5-Bromo-2-(1H-tetrazol-5-yl)pyridine

Purity:99%/99%
Quantity:5g/25g
Price($):215.0/1004.0